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Compound of Interest

Compound Name: Isatoic Anhydride

Cat. No.: B133585 Get Quote

Essential Safety and Handling Guide for Isatoic
Anhydride
This guide provides critical safety protocols, personal protective equipment (PPE)

recommendations, and operational procedures for the safe handling and disposal of Isatoic
Anhydride in a laboratory setting. Adherence to these guidelines is essential for minimizing

risks and ensuring the safety of all personnel.

Hazard Identification and Safety Data
Isatoic Anhydride is a chemical that poses several hazards. It is known to cause serious eye

irritation, skin irritation, and may lead to an allergic skin reaction.[1][2][3] It can also cause

irritation to the digestive and respiratory tracts.[4] The toxicological properties of this material

have not been fully investigated, warranting cautious handling.[4] The material is also sensitive

to moisture.[4][5]

Key Safety Information:
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Property Value Source

Appearance Tan colored crystals or powder [1][5]

GHS Hazard Statements

H317: May cause an allergic

skin reactionH319: Causes

serious eye irritation

[3]

Signal Word Warning [2][3]

Flash Point 308 °C (586.4 °F) [1][4]

Auto-Ignition Temperature 350 °C (662 °F) [1][6]

Incompatibilities
Strong oxidizing agents, strong

acids, strong bases, moisture
[2][5]

Hazardous Decomposition

Emits nitrogen oxides (NOx),

carbon monoxide (CO), and

carbon dioxide (CO2) upon

thermal decomposition

[2][3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when handling Isatoic Anhydride.
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Body Part Required PPE
Standards &
Specifications

Eyes/Face
Chemical Safety Goggles

and/or Full Face Shield

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166. A face shield

should be used where

splashing is possible.[1][3][4]

Skin/Hands

Chemical-resistant gloves

(e.g., nitrile) and clean, body-

covering clothing.

Inspect gloves before use. Use

proper glove removal

technique to avoid skin

contact.[1][3] Contaminated

work clothing should not be

allowed out of the workplace.

[1][2][6]

Respiratory
NIOSH/MSHA Approved

Respirator

Required when engineering

controls are insufficient, if

irritation is experienced, or

during emergencies.[1][4][6] A

particulate respirator is suitable

for dust/mist, but a full-face,

positive-pressure, air-supplied

respirator should be used for

emergencies or unknown

exposure levels.[1][6]

Standard Operating Procedure for Handling
Following a systematic procedure is crucial for minimizing exposure and preventing accidents.

Preparation and Handling Protocol:

Ventilation: Always handle Isatoic Anhydride in a well-ventilated area. A local exhaust

ventilation system, such as a chemical fume hood, is strongly recommended to control

emissions at the source.[1][7]
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PPE Donning: Before handling, put on all required PPE as specified in the table above.

Avoid Dust Formation: Handle the chemical carefully to minimize the generation of dust and

aerosols.[3][6]

Dispensing: Use appropriate tools (e.g., spatula, scoop) to transfer the solid material.

Container Management: Keep the container tightly closed when not in use to protect it from

moisture.[2][4][6] Store in a cool, dry, well-ventilated area away from incompatible

substances.[4]

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling

and before breaks.[1][2][3][6] Do not eat, drink, or smoke in the work area.[6]

Decontamination: Clean the work area and any used equipment thoroughly after the

procedure is complete.
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1. Preparation

2. Handling

3. Post-Handling

Ensure Proper Ventilation
(Fume Hood)

Don Required PPE
(Goggles, Gloves, Lab Coat)

Weigh/Dispense Chemical
(Minimize Dust)

Proceed to Handling

Keep Container Tightly Sealed

Decontaminate Work Area
& Equipment

Procedure Complete

Wash Hands Thoroughly

Properly Remove & Store/Dispose of PPE
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Skin Contact Eye Contact Inhalation

Exposure Event Occurs

Remove Contaminated Clothing
Flush Eyes with Water

(15+ minutes)
Move to Fresh Air

Wash Skin with Soap & Water
(15+ minutes)

Seek Medical Aid if Irritation Persists

Remove Contact Lenses

Seek Immediate Medical Aid

Provide Oxygen or Artificial
Respiration if Needed

Seek Medical Aid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b133585#personal-protective-equipment-for-handling-
isatoic-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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